Cas no 1496889-16-7 (2-ethoxy-2,4-dimethylpentan-1-amine)

• Product Name: 2-ethoxy-2,4-dimethylpentan-1-amine
• CAS No: 1496889-16-7
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 5969609
• PubChem ID: 66070920
• Update Time: 2025-05-21

2-ethoxy-2,4-dimethylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-2,4-dimethylpentan-1-amine
• EN300-1294192
• 1496889-16-7
• AKOS015413625

• Inchi： 1S/C9H21NO/c1-5-11-9(4,7-10)6-8(2)3/h8H,5-7,10H2,1-4H3
• InChI Key： WMCXUADFVGNICL-UHFFFAOYSA-N
• SMILES： O(CC)C(C)(CN)CC(C)C

Computed Properties

• Exact Mass: 159.162314293g/mol
• Monoisotopic Mass: 159.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-ethoxy-2,4-dimethylpentan-1-amine

2-Ethoxy-2,4-dimethylpentan-1-amine (CAS No. 1496889-16-7): A Comprehensive Overview

In the realm of specialty chemicals, 2-ethoxy-2,4-dimethylpentan-1-amine (CAS No. 1496889-16-7) stands out as a compound of significant interest due to its unique structural properties and versatile applications. This tertiary amine, characterized by its ethoxy and dimethyl substituents, has garnered attention in pharmaceutical intermediates, agrochemical formulations, and material science. Its molecular formula, C₉H₂₁NO, and precise steric configuration make it a valuable building block for synthesizing complex molecules.

The compound’s chemical name and CAS number are frequently searched in academic and industrial databases, reflecting its relevance in R&D. Users often inquire about its synthesis methods, solubility profiles, and stability under varying pH conditions. Recent trends also highlight queries linking it to green chemistry and sustainable synthesis, aligning with global efforts to reduce environmental footprints in chemical production.

From a structural perspective, the ethoxy group at the 2-position enhances the compound’s lipophilicity, making it suitable for formulations requiring controlled release or membrane penetration. Meanwhile, the dimethyl branches contribute to steric hindrance, a feature exploited in catalysis and polymer stabilization. Researchers have explored its potential in pharmaceutical intermediates, particularly for designing prodrugs or modifying bioavailability profiles of active ingredients.

In agrochemical applications, 2-ethoxy-2,4-dimethylpentan-1-amine serves as a precursor for herbicides and plant growth regulators. Its compatibility with non-polar solvents and high thermal stability make it ideal for field formulations. Notably, patents filed between 2020–2023 describe its utility in slow-release nitrogen fertilizers, addressing contemporary concerns about nutrient leaching and soil degradation.

Analytical techniques such as GC-MS and NMR spectroscopy are commonly employed to verify the purity of this compound. Industry standards demand ≥98% purity for most applications, with impurities like isomeric byproducts rigorously controlled. Storage recommendations emphasize airtight containers under inert gas to prevent oxidative degradation, a topic frequently discussed in technical forums.

Emerging discussions connect 1496889-16-7 to bio-based solvents and circular economy initiatives. For instance, its derivatization into biodegradable surfactants aligns with the EU’s Chemical Strategy for Sustainability. Such developments resonate with search trends emphasizing eco-friendly alternatives to traditional petrochemicals.

In summary, 2-ethoxy-2,4-dimethylpentan-1-amine exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted roles—from enabling precision drug delivery to advancing greener agriculture—underscore its importance in modern industrial chemistry. As research continues, this compound is poised to address even more cutting-edge challenges in science and technology.